Cas no 31062-78-9 (Oleoyl-L-carnitine Chloride)

Oleoyl-L-carnitine Chloride is a specialized acyl-L-carnitine derivative, combining oleic acid with L-carnitine via an ester linkage. This compound is widely utilized in biochemical and pharmacological research due to its role in fatty acid metabolism and mitochondrial transport. Its chloride salt form enhances solubility, facilitating experimental applications in cell-based assays and metabolic studies. Oleoyl-L-carnitine Chloride is particularly valuable for investigating lipid metabolism, energy homeostasis, and carnitine palmitoyltransferase (CPT) system function. The product offers high purity and stability, ensuring reliable performance in analytical and mechanistic studies. Its structural specificity makes it a preferred choice for probing the interplay between lipid signaling and metabolic pathways.

Oleoyl-L-carnitine Chloride structure

Product Name:Oleoyl-L-carnitine Chloride

CAS No:31062-78-9

MF:C₂₅H₄₈ClNO₄

MW:462.105927467346

CID:2842931

PubChem ID:117064919

Update Time:2025-05-27

Oleoyl-L-carnitine Chloride Chemical and Physical Properties

Names and Identifiers

- [(2R)-3-carboxy-2-[(E)-octadec-9-enoyl]oxypropyl]-trimethylazanium,chloride
- Oleoyl-L-carnitine hydrochloride
- [(2R)-3-carboxy-2-[(Z)-octadec-9-enoyl]oxypropyl]-trimethylazanium:chloride
- Oleoyl-L-carnitine hydrochloride
- 31062-78-9
- (R)-oleoylcarnitine hydrochloride
- HY-W549985
- (3R)-3-{[(9Z)-octadec-9-enoyl]oxy}-4-(trimethylazaniumyl)butanoate hydrochloride
- Oleoyl-L-carnitine chloride
- Q27163208
- CHEBI:91318
- [(2R)-3-carboxy-2-[(Z)-octadec-9-enoyl]oxypropyl]-trimethylazanium;chloride
- (2R)-3-carboxy-N,N,N-trimethyl-2-{[(9Z)-octadec-9-enoyl]oxy}propan-1-aminium chloride
- CS-0662284
- Oleoyl-L-carnitine (chloride)
- Oleoyl-L-carnitine hydrochloride, 99% (CP)
- Oleoyl-L-carnitine Chloride
- Inchi： 1S/C25H47NO4.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22(27)24(25(29)30)23(28)21-26(2,3)4;/h12-13,23-24,28H,5-11,14-21H2,1-4H3;1H/b13-12-;
- InChI Key： GMEPTIPKFGDRFG-USGGBSEESA-N
- SMILES： OC(C[N+](C)(C)C)C(C(=O)CCCCCCC/C=C\CCCCCCCC)C(=O)[O-].[H]Cl

Computed Properties

Exact Mass: 461.3271867g/mol
Monoisotopic Mass: 461.3271867g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 31
Rotatable Bond Count: 21
Complexity: 468
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.6Å²

Experimental Properties

Melting Point: 133-135 °C(lit.)

Oleoyl-L-carnitine Chloride Security Information

Safety Instruction： 22-24/25

Oleoyl-L-carnitine Chloride Pricemore >>

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